Cas no 3964-73-6 (4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one)

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one structure
3964-73-6 structure
Product Name:4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one
CAS No:3964-73-6
MF:C14H11NO
MW:209.243243455887
MDL:MFCD22691250
CID:317325
PubChem ID:77581
Update Time:2025-04-19

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Chemical and Physical Properties

Names and Identifiers

    • 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one,5,6-dihydro-
    • 5,6-Dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
    • 5,6-dihydrobenzo[1,2]cyclohepta[3,4-b]pyridin-11-one
    • DTXSID70192749
    • EINECS 223-575-1
    • AKOS033980346
    • 4-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
    • NS00030637
    • EN300-253162
    • 4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
    • SCHEMBL7255792
    • 4-Azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
    • 3964-73-6
    • CS-0242638
    • Z2049886401
    • 5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
    • CHEMBL4987775
    • 4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
    • 4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one
    • MDL: MFCD22691250
    • Inchi: 1S/C14H11NO/c16-14-12-6-2-1-4-10(12)7-8-11-5-3-9-15-13(11)14/h1-6,9H,7-8H2
    • InChI Key: PDPKDRIXAIQZAV-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CN=2)CCC2C=CC=CC=21

Computed Properties

  • Exact Mass: 209.08413
  • Monoisotopic Mass: 209.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.205
  • Boiling Point: 388.1°Cat760mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.623
  • PSA: 29.96

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
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Enamine
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